Cas no 4161-24-4 (4-Butoxybutanol)

4-Butoxybutanol Properties

Names and Identifiers

• 4-Butoxybutanol
• 4-butoxybutan-1-ol
• 4-Butoxybutyl alcohol
• 1,4-Tetrabutyleneglycol monobutyl ether
• 4-Butoxy-1-butanol
• Butylene glycol monobutyl ether
• 4-Butoxy-1-butanol #
• 1-BUTANOL, 4-BUTOXY-
• AKOS008152677
• CS-0217821
• Z993012624
• AS-81021
• 4161-24-4
• butylene glycol n-butyl ether
• EN300-86351
• 4-Butoxy-1-butanol; 4-Butyloxybutan-1-ol; Butylene Glycol Monobutyl Ether; Tetramethylene Glycol monobutyl Ether;
• MFCD16824159
• DTXSID00274663
• s11917
• SCHEMBL223964
• NS00127827
• +Expand

• MDL： MFCD16824159
• InChIKey： OBXQRJAQMQQZMY-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H18O2/c1-2-3-7-10-8-5-4-6-9/h9H,2-8H2,1H3
• SMILES： CCCCOCCCCO

Computed Properties

• Exact Mass: 146.13074
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 146.13068
• Heavy Atom Count: 10
• Complexity: 55.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 29.5

Experimental Properties

• LogP: 1.57560
• PSA: 29.46
• Refractive Index: 1.428
• Boiling Point: 219.5°C at 760 mmHg
• Flash Point: 62.5°C
• Density: 0.889